Cas no 1803853-78-2 (6-Fluoro-2-methyl-3-nitrophenylacetic acid)

• Product Name: 6-Fluoro-2-methyl-3-nitrophenylacetic acid
• CAS No: 1803853-78-2
• MF: C₉H₈FNO₄
• MW: 213.162526130676
• CID: 5007941
• Update Time: 2025-06-14

6-Fluoro-2-methyl-3-nitrophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2-methyl-3-nitrophenylacetic acid

• Inchi： 1S/C9H8FNO4/c1-5-6(4-9(12)13)7(10)2-3-8(5)11(14)15/h2-3H,4H2,1H3,(H,12,13)
• InChI Key： ATDBQWGYLFQOQQ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(C)=C1CC(=O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 1.7
• Topological Polar Surface Area: 83.1

Additional information on 6-Fluoro-2-methyl-3-nitrophenylacetic acid

Recent Advances in the Application of 6-Fluoro-2-methyl-3-nitrophenylacetic Acid (CAS: 1803853-78-2) in Chemical Biology and Pharmaceutical Research

The compound 6-Fluoro-2-methyl-3-nitrophenylacetic acid (CAS: 1803853-78-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This aromatic carboxylic acid derivative, characterized by its unique fluorinated and nitrated phenyl ring, has been identified as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in the design of enzyme inhibitors, receptor modulators, and other pharmacologically active compounds.

One of the most notable applications of 6-Fluoro-2-methyl-3-nitrophenylacetic acid is its role in the development of nonsteroidal anti-inflammatory drugs (NSAIDs). Researchers have demonstrated that the fluorine and nitro substituents on the phenyl ring enhance the compound's ability to interact with cyclooxygenase (COX) enzymes, which are critical targets in inflammation and pain management. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives based on this compound, showing improved selectivity for COX-2 over COX-1, thereby reducing gastrointestinal side effects commonly associated with traditional NSAIDs.

In addition to its anti-inflammatory properties, 6-Fluoro-2-methyl-3-nitrophenylacetic acid has shown promise in oncology research. A recent preclinical study explored its incorporation into small-molecule inhibitors targeting protein kinases involved in cancer cell proliferation. The fluorinated moiety was found to enhance the binding affinity and metabolic stability of these inhibitors, as evidenced by in vitro and in vivo experiments. These findings were published in Bioorganic & Medicinal Chemistry Letters, underscoring the compound's potential as a scaffold for anticancer drug development.

The synthetic versatility of 6-Fluoro-2-methyl-3-nitrophenylacetic acid has also been exploited in the field of agrochemicals. Researchers have utilized it as a building block for the design of novel herbicides and fungicides. The electron-withdrawing effects of the fluorine and nitro groups contribute to the stability and bioactivity of these agrochemicals, as demonstrated in a 2022 patent application by a leading agrochemical company. This highlights the compound's cross-disciplinary utility beyond pharmaceuticals.

From a chemical biology perspective, the unique electronic properties of 6-Fluoro-2-methyl-3-nitrophenylacetic acid make it an interesting probe for studying enzyme-substrate interactions. Nuclear magnetic resonance (NMR) and X-ray crystallography studies have revealed that the fluorine atom serves as an effective reporter for investigating molecular recognition events. This has opened new avenues for understanding the mechanistic aspects of various biological processes at the atomic level.

In conclusion, 6-Fluoro-2-methyl-3-nitrophenylacetic acid (CAS: 1803853-78-2) represents a multifaceted tool in modern chemical biology and pharmaceutical research. Its applications span from drug discovery to agrochemical development, with recent studies continuing to uncover new potential uses. As research progresses, this compound is likely to play an increasingly important role in the design of next-generation therapeutic and diagnostic agents. Future directions may include exploring its utility in targeted drug delivery systems and as a component of molecular imaging probes.